![molecular formula C19H16Cl2F3N3O2S B2984577 3-[(3,4-dichlorobenzyl)sulfinyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole CAS No. 956961-74-3](/img/structure/B2984577.png)
3-[(3,4-dichlorobenzyl)sulfinyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
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Description
Scientific Research Applications
Synthesis and Characterization
Triazole derivatives, including those similar to the specified compound, have been synthesized through various chemical reactions. These compounds are characterized using techniques such as elemental analysis, IR, ^1H NMR, and mass spectrometry to determine their structure and properties. For instance, Rao et al. (2014) detailed the synthesis and characterization of sulfur-containing 1,2,4-triazole derivatives, highlighting their antimicrobial activities and drug-like characteristics through in silico studies (Rao et al., 2014).
Antimicrobial Activities
Several studies have investigated the antimicrobial properties of triazole derivatives. Karabasanagouda et al. (2007) synthesized novel 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines, demonstrating promising antibacterial and antifungal activities (Karabasanagouda et al., 2007).
Corrosion Inhibition
Triazole derivatives have been evaluated for their efficiency in corrosion inhibition. Lagrenée et al. (2002) explored the effectiveness of a new triazole derivative in protecting mild steel against corrosion in acidic media, showing high inhibition efficiencies (Lagrenée et al., 2002).
Catalysis and Material Science
Triazole compounds have also found applications in catalysis and material science. Saleem et al. (2013) reported on half-sandwich ruthenium(II) complexes of click-generated 1,2,3-triazole-based organosulfur/-selenium ligands, investigating their structural aspects and catalytic properties in oxidation and transfer hydrogenation reactions (Saleem et al., 2013).
properties
IUPAC Name |
3-[(3,4-dichlorophenyl)methylsulfinyl]-4-ethyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16Cl2F3N3O2S/c1-2-27-17(10-29-14-5-3-4-13(9-14)19(22,23)24)25-26-18(27)30(28)11-12-6-7-15(20)16(21)8-12/h3-9H,2,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNKOTYAGJNLUQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1S(=O)CC2=CC(=C(C=C2)Cl)Cl)COC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16Cl2F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3,4-dichlorobenzyl)sulfinyl]-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole |
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